![molecular formula C12H11FN4O4 B213534 N-(2-fluoro-5-methylphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide](/img/structure/B213534.png)
N-(2-fluoro-5-methylphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-fluoro-5-methylphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide, also known as FMN-1, is a synthetic compound that has gained attention in the scientific community due to its potential applications in cancer research.
Mechanism of Action
N-(2-fluoro-5-methylphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide exerts its anti-cancer effects through the inhibition of a protein called heat shock protein 90 (HSP90). HSP90 is involved in the folding and stabilization of many proteins that are important for cancer cell survival and growth. By inhibiting HSP90, this compound disrupts the function of these proteins, leading to cancer cell death.
Biochemical and Physiological Effects:
This compound has been found to have low toxicity in normal cells, indicating that it may be a safe and effective anti-cancer agent. It has also been shown to have good bioavailability, meaning that it is easily absorbed and distributed throughout the body.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-fluoro-5-methylphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide is its specificity for HSP90, which reduces the risk of off-target effects. However, this compound is still in the early stages of development, and more research is needed to determine its efficacy in vivo and its potential side effects.
Future Directions
Future research on N-(2-fluoro-5-methylphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide should focus on its efficacy in animal models and its potential as a therapeutic agent in humans. Additionally, further studies are needed to explore the potential side effects of this compound and to optimize its chemical structure to improve its anti-cancer activity. Finally, investigations into the combination of this compound with other anti-cancer agents may help to enhance its therapeutic effects.
Synthesis Methods
N-(2-fluoro-5-methylphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide is synthesized through a multi-step process that involves the reaction of 2-fluoro-5-methylphenylboronic acid with 3-methoxy-4-nitropyrazole-5-carboxylic acid, followed by the addition of an amine and a coupling reagent. The final product is obtained through a purification process using column chromatography.
Scientific Research Applications
N-(2-fluoro-5-methylphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide has shown potential as a promising anti-cancer agent in preclinical studies. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells, which is a desirable effect in cancer treatment.
properties
Molecular Formula |
C12H11FN4O4 |
---|---|
Molecular Weight |
294.24 g/mol |
IUPAC Name |
N-(2-fluoro-5-methylphenyl)-3-methoxy-4-nitro-1H-pyrazole-5-carboxamide |
InChI |
InChI=1S/C12H11FN4O4/c1-6-3-4-7(13)8(5-6)14-11(18)9-10(17(19)20)12(21-2)16-15-9/h3-5H,1-2H3,(H,14,18)(H,15,16) |
InChI Key |
ZOUXXIQVMPFEAP-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)F)NC(=O)C2=C(C(=NN2)OC)[N+](=O)[O-] |
Canonical SMILES |
CC1=CC(=C(C=C1)F)NC(=O)C2=C(C(=NN2)OC)[N+](=O)[O-] |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.